2-Methoxy-N-((2-morpholinopyrimidin-5-yl)methyl)ethanamine

• Molecular Formula: C12H20N4O2
• Molecular Weight: 252.31 g/mol
• IUPAC Name: 2-methoxy-N-[(2-morpholin-4-ylpyrimidin-5-yl)methyl]ethanamine
• InChI: InChI=1S/C12H20N4O2/c1-17-5-2-13-8-11-9-14-12(15-10-11)16-3-6-18-7-4-16/h9-10,13H,2-8H2,1H3
• InChI Key: MFHBPBCKFLVACH-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC1=CN=C(N=C1)N2CCOCC2

Description

2-Methoxy-N-((2-morpholinopyrimidin-5-yl)methyl)ethanamine is an organic compound that belongs to the class of morpholinopyrimidine derivatives. These compounds are known for their diverse biological activities and potential therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-N-((2-morpholinopyrimidin-5-yl)methyl)ethanamine typically involves the reaction of 2-methoxyethanamine with a morpholinopyrimidine derivative. The reaction conditions often include the use of a suitable solvent, such as ethanol, and a catalyst to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through crystallization or chromatography to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-N-((2-morpholinopyrimidin-5-yl)methyl)ethanamine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and alkylating agents (e.g., methyl iodide). The reaction conditions may vary depending on the desired product and the specific reaction being carried out .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield corresponding oxides, while reduction may produce the corresponding alcohols or amines .

Scientific Research Applications

2-Methoxy-N-((2-morpholinopyrimidin-5-yl)methyl)ethanamine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It has been studied for its potential anti-inflammatory and anti-cancer properties.

Medicine: It is being investigated for its potential therapeutic applications in treating various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Methoxy-N-((2-morpholinopyrimidin-5-yl)methyl)ethanamine involves its interaction with specific molecular targets and pathways. It has been shown to inhibit the production of nitric oxide and cyclooxygenase-2 (COX-2) in macrophage cells, thereby reducing inflammation . Molecular docking studies have revealed that the compound has a strong affinity for the active sites of these enzymes, forming hydrophobic interactions that inhibit their activity .

Comparison with Similar Compounds

Similar Compounds

2-Methoxy-N-((2-morpholinopyrimidin-4-yl)methyl)ethanamine: Similar in structure but with a different position of the morpholinopyrimidine group.

2-Methoxy-N-((2-pyridinyl)methyl)ethanamine: Contains a pyridine ring instead of a morpholinopyrimidine ring.

2-Methoxy-N-((2-morpholinopyridin-5-yl)methyl)ethanamine: Contains a morpholinopyridine ring instead of a morpholinopyrimidine ring.

Uniqueness

2-Methoxy-N-((2-morpholinopyrimidin-5-yl)methyl)ethanamine is unique due to its specific structure, which allows it to interact with specific molecular targets and pathways, leading to its potential therapeutic applications .